Cas no 2734780-29-9 ((E)-N-(3-chloro-4-methylbenzylidene)piperidin-1-amine)

• Product Name: (E)-N-(3-chloro-4-methylbenzylidene)piperidin-1-amine
• CAS No: 2734780-29-9
• MF: C₁₃H₁₇ClN₂
• MW: 236.74
• CID: 5080203
• Update Time: 2025-05-25

(E)-N-(3-chloro-4-methylbenzylidene)piperidin-1-amine Chemical and Physical Properties

Names and Identifiers

• (E)-N-(3-chloro-4-methylbenzylidene)piperidin-1-amine

• Inchi： 1S/C13H17ClN2/c1-11-5-6-12(9-13(11)14)10-15-16-7-3-2-4-8-16/h5-6,9-10H,2-4,7-8H2,1H3/b15-10+
• InChI Key： DVOSLEFNBYYGLM-XNTDXEJSSA-N
• SMILES： C1(C=C(/C=N/N2CCCCC2)C=CC=1C)Cl

Additional information on (E)-N-(3-chloro-4-methylbenzylidene)piperidin-1-amine

(E)-N-(3-chloro-4-methylbenzylidene)piperidin-1-amine: A Comprehensive Overview

The compound (E)-N-(3-chloro-4-methylbenzylidene)piperidin-1-amine (CAS No. 2734780-29-9) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention from researchers worldwide due to its versatile applications in drug discovery, material synthesis, and organic chemistry. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of this compound.

Structural Insights: The molecule consists of a piperidine ring system conjugated with a benzylidene group. The (E) configuration indicates that the substituents on the double bond are on opposite sides, which plays a crucial role in determining its physical and chemical properties. The presence of a chlorine atom at the 3-position and a methyl group at the 4-position of the benzene ring introduces electronic effects that influence reactivity and stability. This structural arrangement makes the compound highly suitable for various chemical transformations.

Synthesis and Characterization: The synthesis of (E)-N-(3-chloro-4-methylbenzylidene)piperidin-1-amine typically involves condensation reactions between piperidine derivatives and appropriate aldehydes or ketones. Recent studies have explored green chemistry approaches to optimize reaction conditions, reducing environmental impact while maintaining high yields. Advanced characterization techniques such as NMR spectroscopy, IR spectroscopy, and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry.

Applications in Drug Discovery: The compound has shown promise in pharmacological studies as a potential lead for developing bioactive molecules. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for targeting specific biological pathways. For instance, research has highlighted its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. Furthermore, its lipophilic nature enhances its ability to cross biological membranes, making it a valuable tool in drug delivery systems.

Role in Material Science: Beyond pharmacology, (E)-N-(3-chloro-4-methylbenzylidene)piperidin-1-amine has found applications in polymer chemistry. Its ability to act as a building block for constructing advanced materials with tailored properties has been explored extensively. Recent advancements include its use in synthesizing stimuli-responsive polymers that can change their properties under external conditions such as temperature or pH. These materials hold potential for applications in sensors, drug delivery systems, and adaptive coatings.

Recent Research Developments: In line with current trends in sustainable chemistry, researchers have focused on developing eco-friendly synthesis routes for this compound. For example, microwave-assisted synthesis has been reported to significantly reduce reaction time while maintaining product quality. Additionally, computational studies using molecular docking and quantum mechanics have provided deeper insights into its interaction with biological targets, paving the way for rational drug design.

In conclusion, (E)-N-(3-chloro-4-methylbenzylidene)piperidin-1-amine (CAS No. 2734780-29-9) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within chemistry and related fields.